![molecular formula C23H15Cl2NO4 B5156345 3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide](/img/structure/B5156345.png)
3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide, also known as DMOCB, is a chemical compound that has been widely studied for its potential applications in scientific research. DMOCB is a small molecule that belongs to the family of benzamides and has been found to possess a range of interesting biological properties. In
Mechanism of Action
The mechanism of action of 3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is not fully understood, but it is thought to involve the inhibition of several cellular signaling pathways. This compound has been shown to inhibit the activity of the Wnt/β-catenin pathway by stabilizing the destruction complex that targets β-catenin for degradation. This compound has also been found to inhibit the activity of the PI3K/AKT pathway by inhibiting the phosphorylation of AKT.
Biochemical and Physiological Effects:
This compound has been found to have a range of interesting biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to modulate the activity of several cellular signaling pathways, including the Wnt/β-catenin pathway and the PI3K/AKT pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is its ability to inhibit the growth of cancer cells, making it a promising candidate for the development of anticancer drugs. This compound has also been found to have anti-inflammatory effects, which could make it useful for the treatment of inflammatory diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of 3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide. One potential direction is to investigate its potential as an anticancer agent in vivo, using animal models of cancer. Another direction is to explore its potential as an anti-inflammatory agent in vivo, using animal models of inflammatory diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, efforts could be made to improve the solubility of this compound, making it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide involves a series of chemical reactions that start with the reaction of 3-(2-oxo-2H-chromen-3-yl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(3-aminophenyl)-3,5-dichlorobenzamide in the presence of a base to give this compound as a white solid. The overall yield of the synthesis is around 40%, and the purity of the final product can be increased through recrystallization.
Scientific Research Applications
3,5-dichloro-2-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide has been found to have a range of interesting scientific research applications, including its potential as an anticancer agent, an anti-inflammatory agent, and a modulator of cellular signaling pathways. This compound has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and melanoma. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to modulate the activity of several cellular signaling pathways, including the Wnt/β-catenin pathway and the PI3K/AKT pathway.
properties
IUPAC Name |
3,5-dichloro-2-methoxy-N-[3-(2-oxochromen-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15Cl2NO4/c1-29-21-18(11-15(24)12-19(21)25)22(27)26-16-7-4-6-13(9-16)17-10-14-5-2-3-8-20(14)30-23(17)28/h2-12H,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNRDJPYYYNSUJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.